Cas no 88149-52-4 (Benzenamine, 2,4,6-tribromo-3-(methylsulfonyl)-)
88149-52-4 structure
Product Name:Benzenamine, 2,4,6-tribromo-3-(methylsulfonyl)-
CAS No:88149-52-4
MF:C7H6Br3NO2S
MW:407.905038356781
CID:643143
PubChem ID:13218920
Update Time:2025-04-19
Benzenamine, 2,4,6-tribromo-3-(methylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 2,4,6-tribromo-3-(methylsulfonyl)-
- 2,4,6-tribromo-3-methylsulfonylaniline
- DTXSID20529208
- 2,4,6-Tribromo-3-(methanesulfonyl)aniline
- 88149-52-4
-
- Inchi: 1S/C7H6Br3NO2S/c1-14(12,13)7-4(9)2-3(8)6(11)5(7)10/h2H,11H2,1H3
- InChI Key: VLBIWHDACVCWTI-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C=C(C=1S(C)(=O)=O)Br)Br)N
Computed Properties
- Exact Mass: 406.76489g/mol
- Monoisotopic Mass: 404.76694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 68.5Ų
Benzenamine, 2,4,6-tribromo-3-(methylsulfonyl)- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
88149-52-4 (Benzenamine, 2,4,6-tribromo-3-(methylsulfonyl)-) Related Products
- 98-30-6(2-amino-4-methylsulfonyl-phenol)
- 80-08-0(Dapsone)
- 7545-50-8(3,3'-Diamino-4,4'-dihydroxydiphenyl Sulfone)
- 10311-40-7(2,6-Dimethyl-3-(methylsulfonyl)aniline)
- 4273-98-7(2-Aminophenyl phenyl sulfone)
- 5470-49-5(4-methanesulfonylaniline)
- 877-66-7(4-(Methylsulfonyl)phenylhydrazine)
- 13224-79-8(2-Amino-4-[(3,4-diaminophenyl)sulfonyl]phenylamine)
- 17615-73-5(Benzenesulfonamide,5-amino-2-[(4-aminophenyl)sulfonyl]-)
- 599-61-1(Bis(3-Aminophenyl) Sulfone)
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